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Executive Summary

Ethyl rutinoside (Ethyl 6-O-a-L-rhamnopyranosyl-3-D-glucopyranoside) is a disaccharide
glycoside derivative formed primarily through the enzymatic transglycosylation of rutin
(quercetin-3-O-rutinoside) in ethanolic environments.[1][2] Unlike its parent flavonoid rutin,
which exhibits poor water solubility limiting its bioavailability, ethyl rutinoside represents a
highly soluble, non-chromophoric sugar derivative with emerging therapeutic potential,
particularly in glycemic regulation.

This guide provides a definitive technical analysis of ethyl rutinoside, establishing its
molecular weight as 354.35 Da, detailing its enzymatic genesis, and outlining rigorous
analytical protocols for its identification in complex matrices.

Physicochemical Specifications
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The accurate characterization of ethyl rutinoside requires precise distinction from its parent
compound, rutin, and its aglycone, quercetin. The following specifications constitute the
standard identity profile for research and development applications.

ble 1: C ~hemical Identi

Parameter Technical Specification

] Ethyl rutinoside; Ethyl 6-O-a-L-
Chemical Name )
rhamnopyranosyl-B-D-glucopyranoside

CAS Number 187539-57-7
Molecular Formula C14H26010

Molecular Weight 354.35 g/mol
Monoisotopic Mass 354.1526 Da

) Hygroscopic powder or crystalline solid (white to
Physical State

off-white)
- High water solubility; soluble in lower alcohols
Solubility
(methanol, ethanol)
UV/Vis Absorption Negligible (lacks the flavonoid chromophore)

Structural Logic & Mass Balance

The formation of ethyl rutinoside follows a stoichiometric transglycosylation mechanism.[2]
Researchers can validate the molecular weight through the following mass balance equation,
essential for confirming reaction completion in synthetic workflows:

[1][2]

¢ Reactants: Rutin (610.52 Da) + Ethanol (46.07 Da) = 656.59 Da[1][2]

e Products: Quercetin (302.24 Da) + Ethyl Rutinoside (354.35 Da) = 656.59 Da[1][2]

Molecular Genesis and Synthesis Protocol
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The primary route for high-purity ethyl rutinoside production is the enzymatic hydrolysis of
rutin in the presence of ethanol.[2] This reaction is catalyzed by rutinosidase (typically sourced
from Fagopyrum tataricum or fungal sources like Aspergillus).[1][2]

Mechanism of Action

The enzyme cleaves the

-glycosidic bond between the rutinose disaccharide and the quercetin aglycone. In the
presence of ethanol, the enzyme acts as a transferase, attaching the ethyl group to the
anomeric carbon of the glucose moiety, preventing the reverse reaction (hydrolysis back to free
rutinose).[1]

Visualization: Enzymatic Transglycosylation Pathway

The following diagram illustrates the critical pathway for ethyl rutinoside formation,
highlighting the separation of the insoluble aglycone (Quercetin) from the soluble glycoside.

Quercetin
Rutin Aglycone Release (Precipitate)

(MW: 610.5 Da) PEAAS g \/\V: 302.2 Da)
B Rutinosidase Hydrolysis | Enzyme-Rutinose ™ Transglycosylation
(Catalyst) Complex +OFt
Ethanol — * Ethyl Rutinoside
(Soluble Product)

(Solvent/Substrate)
(MW: 354.4 Da)

Click to download full resolution via product page

Figure 1: Enzymatic pathway for the conversion of Rutin to Ethyl Rutinoside via Rutinosidase-
mediated transglycosylation.[1][2][3][4][5]

Experimental Protocol: Bioconversion Workflow

Objective: Synthesize and isolate Ethyl Rutinoside from Tartary Buckwheat extract.

e Substrate Preparation: Dissolve Rutin (10 mM) in a buffer solution (Acetate buffer, pH 5.0)
containing 10-20% (v/v) Ethanol.[1][2]
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o Note: Ethanol acts as both the acceptor substrate and a solubility enhancer for Rutin.[2]

o Enzymatic Reaction: Add Rutinosidase (crude extract from F. tataricum seeds or purified
enzyme).[1][2] Incubate at 37°C for 2—4 hours.

e Monitoring: Track the reaction via TLC or HPLC.

o Endpoint: Disappearance of the Rutin peak and appearance of the insoluble Quercetin
precipitate.[2]

 Purification (Self-Validating Step):
o Centrifugation: Spin down the mixture. The pellet contains Quercetin (yellow).[1][2]
o Supernatant: Contains Ethyl Rutinoside (colorless).[1][2]

o Validation: The supernatant should show no UV absorbance at 360 nm (characteristic of
flavonoids), confirming the removal of the aglycone.[2]

« |solation: Evaporate ethanol/water from the supernatant to obtain Ethyl Rutinoside crystals.

Analytical Validation

To confirm the molecular weight and structure of Ethyl Rutinoside, a multi-modal approach
combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) is required.[1][2]

Mass Spectrometry (LC-MS/MS)[1][2]

¢ lonization Mode: Electrospray lonization (ESI), Positive Mode (

) or Negative Mode (
).[11[2]

e Target lons:
o Positive Mode: Observe peak at m/z 377 (

)-[11[2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://www.benchchem.com/product/b1149303/docs?utm_src=pdf-body#ethyl-rutinoside-physicochemical-characterization-and-bioactive-potential
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/Npc141516
https://pubchem.ncbi.nlm.nih.gov/compound/6-O-_alpha-L-Rhamnopyranosyl_-D-glucopyranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Negative Mode: Observe peak at m/z 353 (

).

o Fragmentation: MS/MS should yield a fragment at m/z 163 (Rhamnosyl cation) or loss of
the ethyl group (

)-[11[2]

NMR Spectroscopy

NMR confirms the glycosidic linkage and the presence of the ethyl group.[2][6][7][8]
e 1H NMR (D20): Look for the triplet methyl signal of the ethyl group (

ppm) and the doublet anomeric proton of the glucose moiety.[1][2]
e 13C NMR:

o Ethyl group: Signals at

ppm (CHs) and
ppm (CH2).[1][2]

o Anomeric Carbons: Distinct signals for Glucose C1 (

ppm) and Rhamnose C1 (

ppm).[1][2]

Therapeutic & Functional Implications[2]
Hypoglycemic Potential

Recent studies indicate that Ethyl Rutinoside contributes significantly to the anti-diabetic
properties of processed Tartary buckwheat.[2] Unlike Rutin, which requires gut microbiota
hydrolysis to release the bioactive aglycone, Ethyl Rutinoside is water-soluble and may
interact directly with glucose transporters or

-glucosidase enzymes.[1][2]
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Solubility & Formulation

o Challenge: Rutin solubility in water is extremely low (~0.125 g/L), limiting its use in liquid
formulations.[2]

o Solution: Ethyl Rutinoside exhibits solubility orders of magnitude higher (>500 g/L est.),
making it an ideal candidate for functional beverages or high-concentration parenteral
delivery systems where flavonoid-like glycosidic activity is desired without the solubility
constraints of the aglycone.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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